1-(6-Chloropyrazine-2-carbonyl)-4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane

• IUPAC Name: (6-chloropyrazin-2-yl)-[4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C14H17ClN6OS/c1-2-12-18-14(23-19-12)21-5-3-4-20(6-7-21)13(22)10-8-16-9-11(15)17-10/h8-9H,2-7H2,1H3
• InChI Key: APJFSQFPNKCROU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NSC(=N1)N2CCCN(CC2)C(=O)C3=CN=CC(=N3)Cl
• Molecular Formula: C14H17ClN6OS
• Molecular Weight: 352.8 g/mol

Description

1-(6-Chloropyrazine-2-carbonyl)-4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-(6-Chloropyrazine-2-carbonyl)-4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane is not fully understood. However, it is believed to act as a positive allosteric modulator of certain receptors in the brain, such as GABA-A receptors. This results in an increase in the activity of these receptors, leading to its anxiolytic and sedative effects.
Biochemical and Physiological Effects:
1-(6-Chloropyrazine-2-carbonyl)-4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane has been shown to have anxiolytic and sedative effects in animal models. It has also been shown to have anticonvulsant activity and to increase the duration of pentobarbital-induced sleep. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(6-Chloropyrazine-2-carbonyl)-4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane in lab experiments is its potential as a tool to study the function of certain receptors in the brain. However, one limitation is the lack of understanding of its exact mechanism of action and its potential side effects.

Future Directions

There are several future directions for the study of 1-(6-Chloropyrazine-2-carbonyl)-4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases, such as cancer, Alzheimer's disease, and epilepsy. Another direction is to study its effects on other receptors in the brain and its potential as a tool for neuroscience research. Additionally, further studies are needed to fully understand its biochemical and physiological effects and its potential side effects.

Synthesis Methods

The synthesis of 1-(6-Chloropyrazine-2-carbonyl)-4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane involves the reaction of 6-chloropyrazine-2-carboxylic acid with thionyl chloride, followed by the reaction with 3-ethyl-1,2,4-thiadiazol-5-amine and 1,4-diazepane. The yield of this synthesis method is around 50%, and the purity of the compound can be improved by recrystallization.

Scientific Research Applications

1-(6-Chloropyrazine-2-carbonyl)-4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, such as cancer, Alzheimer's disease, and epilepsy. In pharmacology, this compound has been studied for its effects on the central nervous system, including its anxiolytic and sedative properties. In neuroscience, this compound has been investigated for its potential as a tool to study the function of certain receptors in the brain.